![molecular formula C15H16FN B1420128 Ethyl[(4-fluorophenyl)(phenyl)methyl]amine CAS No. 1019384-92-9](/img/structure/B1420128.png)
Ethyl[(4-fluorophenyl)(phenyl)methyl]amine
Overview
Description
Ethyl[(4-fluorophenyl)(phenyl)methyl]amine, also known as EFPMA, is an organic compound that belongs to the class of amines . It is an aromatic amine with a strong pungent odor. It is used in various applications, including as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a pesticide.
Synthesis Analysis
EFPMA has been used as a reagent in organic synthesis and as a catalyst in the synthesis of pharmaceuticals. It has also been employed as a nucleophile in the synthesis of 2-amino-4-arylpyrimidine derivatives .Molecular Structure Analysis
The molecular weight of EFPMA is 229.3 g/mol . The IUPAC name is N-[(4-fluorophenyl)(phenyl)methyl]ethanamine . The InChI code is 1S/C15H16FN/c1-2-17-15(12-6-4-3-5-7-12)13-8-10-14(16)11-9-13/h3-11,15,17H,2H2,1H3 .Chemical Reactions Analysis
EFPMA has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a pesticide. It has also been used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of certain drugs.Physical And Chemical Properties Analysis
EFPMA is a liquid at room temperature . The storage temperature is room temperature .Scientific Research Applications
Based on the information available, here is a comprehensive analysis of the scientific research applications of Ethyl[(4-fluorophenyl)(phenyl)methyl]amine, focusing on several unique applications:
Pharmaceutical Intermediates
Ethyl[(4-fluorophenyl)(phenyl)methyl]amine is used as an intermediate in the synthesis of various pharmaceuticals. It can act as a nucleophile in the synthesis of 2-amino-4-arylpyrimidine derivatives, which are important compounds in medicinal chemistry .
Organic Synthesis
This compound serves as a reagent in organic synthesis. It is suitable for use in the preparation of ortho-metalated primary phenethylamines, leading to complexes containing six-membered palladacycles .
Pesticide Manufacturing
Synthesis of Benzimidazoles
It is used as a precursor in condensation reactions with diamines for the synthesis of benzimidazoles, which have potential use as antimalarial treatments .
Mechanism of Action
EFPMA has been found to act as an agonist at certain G protein-coupled receptors, such as the serotonin 5-HT1A receptor. It has also been found to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of certain neurotransmitters, such as serotonin and dopamine.
Safety and Hazards
properties
IUPAC Name |
N-[(4-fluorophenyl)-phenylmethyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN/c1-2-17-15(12-6-4-3-5-7-12)13-8-10-14(16)11-9-13/h3-11,15,17H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFCISJPDGDUEJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C1=CC=CC=C1)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601261140 |
Source
|
| Record name | N-Ethyl-4-fluoro-α-phenylbenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601261140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl[(4-fluorophenyl)(phenyl)methyl]amine | |
CAS RN |
1019384-92-9 |
Source
|
| Record name | N-Ethyl-4-fluoro-α-phenylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1019384-92-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Ethyl-4-fluoro-α-phenylbenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601261140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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